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Compound of Interest

Compound Name: Uridine triphosphate trisodium salt

Cat. No.: B14805702 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility of Uridine Triphosphate Trisodium Salt (UTP-Trisodium). It is

intended for researchers, scientists, and drug development professionals who may encounter

issues during their experiments.

Frequently Asked Questions (FAQs)
General Solubility and Preparation
Q1: What is the expected solubility of UTP-trisodium salt in water?

A1: UTP-trisodium salt is generally considered soluble in water. Different suppliers report

slightly different values, but a common solubility range is 50 mg/mL to 100 mg/mL.[1][2][3]

Specifically, solubilities have been reported as 50 mg/mL in water, yielding a clear to slightly

hazy, colorless solution, and as high as 100 mg/mL in PBS, which may require sonication to

fully dissolve.[1][2] Another source indicates a water solubility of 75 g/100 mL at 20°C.[4][5][6]

Q2: I am preparing a stock solution. What is the recommended procedure?

A2: To prepare a stock solution, it is recommended to dissolve the UTP-trisodium salt in high-

purity water or a suitable buffer (e.g., PBS) to your desired concentration, staying within the

known solubility limits.[2] For higher concentrations, gentle warming and/or sonication can aid

dissolution.[2] It is advisable to prepare fresh solutions for experiments. If storage is necessary,

aliquot the solution into single-use volumes and store at -20°C or -80°C to avoid repeated

freeze-thaw cycles.[2][7][8] Stock solutions are reportedly stable for up to 6 months at -20°C.[7]
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Q3: Can I dissolve UTP-trisodium salt in DMSO?

A3: No, UTP-trisodium salt is reported to be insoluble in DMSO.[3][9] Water or aqueous buffers

are the recommended solvents.

Troubleshooting Solubility Issues
Q4: My UTP-trisodium salt solution appears cloudy or has formed a precipitate. What are the

possible causes?

A4: Cloudiness or precipitation in your UTP-trisodium salt solution can be caused by several

factors:

Exceeding Solubility Limit: The concentration of UTP-trisodium salt may be too high for the

chosen solvent and conditions.

Low Temperature: Preparing or storing the solution at a low temperature can decrease

solubility.

High Salt Concentration: The presence of high concentrations of other salts in your buffer

can lead to a "salting-out" effect, reducing the solubility of the UTP-trisodium salt.[10][11]

Incorrect pH: The pH of the solution can influence the charge state of the triphosphate group

and affect solubility. A pH of 7.0 - 8.0 is generally suitable.[8]

Presence of Divalent Cations: Divalent cations (e.g., Mg²⁺, Ca²⁺) can form insoluble salts

with triphosphate, leading to precipitation.

Q5: How can I resolve precipitation in my UTP-trisodium solution?

A5: If you observe precipitation, consider the following troubleshooting steps:

Gentle Warming: Warm the solution gently (e.g., in a 37°C water bath) while mixing to see if

the precipitate redissolves.

Sonication: Use a sonicator bath to aid in the dissolution of suspended particles.[2]

Dilution: If the concentration is too high, dilute the solution with more solvent.
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pH Adjustment: Check and adjust the pH of the solution to a neutral or slightly alkaline range

(pH 7.0-8.0).[8]

Filtration: If small particulates persist, you may filter the solution through a 0.22 µm filter, but

this may result in a loss of compound if the issue is widespread precipitation.[12]

Storage and Stability
Q6: What are the recommended storage conditions for solid UTP-trisodium salt and its

solutions?

A6:

Solid Form: The solid powder should be stored tightly sealed at -20°C.[1][8] It is noted to be

hygroscopic, so protection from moisture is important.[7][8]

Stock Solutions: Once reconstituted, solutions should be aliquoted and frozen at -20°C or

-80°C.[2][7] Stock solutions stored at -20°C are stable for up to 6 months.[7] It is crucial to

avoid repeated freeze-thaw cycles to maintain product integrity.[2][8]

Quantitative Solubility Data
Solvent Reported Solubility Conditions Source(s)

Water 50 mg/mL

Yields a clear to

slightly hazy, colorless

solution.

[1]

Water 75 g/100 mL At 20°C. [4][5][6]

Water
100 mg/mL (181.78

mM)
--- [3][13]

PBS
100 mg/mL (181.79

mM)

May require

sonication.
[2]

DMSO Insoluble --- [3][9]
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Protocol 1: Preparation of a 100 mM UTP-Trisodium
Stock Solution

Weighing: Accurately weigh the required amount of UTP-trisodium salt powder (Molecular

Weight: 550.09 g/mol , anhydrous basis).[1] For 1 mL of a 100 mM solution, you would need

55.01 mg.

Dissolution: Add the powder to a sterile microcentrifuge tube. Add 80% of the final volume of

sterile, nuclease-free water or desired buffer (e.g., PBS).

Mixing: Vortex the solution thoroughly. If the powder does not fully dissolve, proceed to the

next step.

Assisted Dissolution (if necessary): Place the tube in a sonicator water bath for 5-10

minutes.[2] Alternatively, warm the solution briefly at 37°C. Vortex again.

Final Volume: Adjust the final volume with the solvent.

pH Check: Verify that the final pH of the solution is between 7.0 and 7.5.[14] Adjust with

dilute NaOH or HCl if necessary.

Storage: Aliquot the solution into single-use volumes and store at -20°C for up to 6 months.

[7]

Protocol 2: Troubleshooting Precipitation in a Buffered
Solution

Visual Inspection: Confirm the presence of a precipitate or cloudiness in your solution.

Check Concentration: Verify that the calculated concentration of UTP-trisodium and other

buffer components are correct and within solubility limits.

Apply Heat: Place the solution in a water bath at 37°C for 10-15 minutes. Mix intermittently

by flicking or gentle vortexing. Check if the precipitate dissolves.

Apply Sonication: If heating is ineffective or not desired, place the solution in a sonicator bath

for 10-15 minutes.[2]
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pH Measurement: Measure the pH of the solution. If it is outside the optimal range of 7.0-8.0,

adjust it accordingly.

Review Buffer Composition: If using a custom buffer, check for high concentrations of

divalent cations or salts that might cause precipitation. Consider preparing the solution in a

simpler buffer system (e.g., TE buffer) or water first before adding it to the final reaction

mixture.

Centrifugation and Filtration (Last Resort): If the precipitate is minor and cannot be

redissolved, centrifuge the tube to pellet the precipitate and carefully transfer the

supernatant. Note that this will reduce the effective concentration of UTP in your solution.
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Caption: Workflow for preparing and troubleshooting UTP-trisodium salt solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b14805702?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14805702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UTP Precipitation

> High Concentration > Incorrect pH

> High Buffer Salts
(Salting Out)

> Divalent Cations
(Mg²⁺, Ca²⁺)

> Low Temperature

Click to download full resolution via product page

Caption: Key factors that can cause UTP-trisodium salt precipitation.
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UTP is a potent agonist for P2Y receptors, particularly the P2Y2 receptor.[1][15] Understanding

this pathway is often critical for experiments involving UTP.

UTP / ATP

P2Y2 Receptor

binds

Gαq Protein

activates

Phospholipase C (PLC)

activates

PIP2

cleaves

IP3 DAG

Ca²⁺ Release
from ER

triggers

Protein Kinase C (PKC)

activates

Downstream Effects
(e.g., MAPK activation)
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Caption: Simplified signaling pathway for the UTP-activated P2Y2 receptor.[15][16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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